Cas no 32729-21-8 (H-GLY-DL-ASN-OH)

• Product Name: H-GLY-DL-ASN-OH
• CAS No: 32729-21-8
• MF: C₆H₁₁N₃O₄
• MW: 189.169241189957
• MDL: MFCD00038155
• CID: 293794
• PubChem ID: 87570318
• Update Time: 2025-06-08

H-GLY-DL-ASN-OH Chemical and Physical Properties

Names and Identifiers

• Nα-Glycyl-DL-asparagine
• Asparagine, glycyl-
• Nalpha-Glycyl-DL-asparagine
• GLYCYL-DL-ASPARAGINE
• H-Gly-DL-Asn-OH
• Glycine-Asparagine dipeptide
• FT-0633963
• FT-0707676
• DTXSID70901535
• FUESBOMYALLFNI-UHFFFAOYSA-N
• 4-Amino-2-(2-aminoacetamido)-4-oxobutanoic acid
• 32729-21-8
• L-Asparagine, N2-glycyl-
• NSC203810
• 2-(2-aminoacetamido)-3-carbamoylpropanoic acid
• (2R)-4-amino-2-[(2-aminoacetyl)amino]-4-oxobutanoic acid
• 4-amino-2-[(2-aminoacetyl)amino]-4-oxobutanoic acid
• A875527
• AS-67359
• H-Gly-D-Asn-OH
• NSC-523090
• FT-0695021
• D90713
• AKOS009158676
• Glycine Asparagine dipeptide
• glycylasparagine
• GN
• MFCD00038155
• SCHEMBL7184807
• CS-0320379
• NoName_662
• Glycyl-L-asparagin
• GN dipeptide
• G0117
• G-N Dipeptide
• NSC523090
• NS00045687
• L-Glycyl-L-Asparagine
• NSC-203810
• STL526040
• DB-045049
• N
• A-Glycyl-DL-asparagine
• H-GLY-DL-ASN-OH

• MDL： MFCD00038155
• Inchi： 1S/C6H11N3O4/c7-2-5(11)9-3(6(12)13)1-4(8)10/h3H,1-2,7H2,(H2,8,10)(H,9,11)(H,12,13)
• InChI Key： FUESBOMYALLFNI-UHFFFAOYSA-N
• SMILES： OC(C(CC(N)=O)NC(CN)=O)=O

Computed Properties

• Exact Mass: 189.07503
• Monoisotopic Mass: 189.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 136A^2

Experimental Properties

• Color/Form: Not determined
• Water Partition Coefficient: almost transparency
• PSA: 135.51
• LogP: -0.81860
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on H-GLY-DL-ASN-OH

Comprehensive Overview of H-GLY-DL-ASN-OH (CAS No. 32729-21-8): Properties, Applications, and Research Insights

H-GLY-DL-ASN-OH (CAS No. 32729-21-8), a dipeptide derivative composed of glycine and DL-asparagine, is a compound of significant interest in biochemical and pharmaceutical research. Its unique structure, featuring a hybrid of L- and D-asparagine, makes it a versatile tool for studying peptide stability, enzyme specificity, and drug delivery systems. This article delves into its molecular characteristics, synthesis methods, and cutting-edge applications, addressing trending queries such as "peptide-based therapeutics" and "amino acid derivatives in nutraceuticals."

The molecular formula of H-GLY-DL-ASN-OH is C₆H₁₁N₃O₄, with a molar mass of 189.17 g/mol. Its zwitterionic nature at physiological pH enhances solubility, a critical factor for bioavailability in drug formulations. Researchers frequently investigate its role in peptide mimetics, a hot topic linked to "targeted cancer therapies" and "antimicrobial peptides." The CAS registry (32729-21-8) ensures precise identification in regulatory and safety documentation, aligning with industry demands for traceability.

Synthesis of H-GLY-DL-ASN-OH typically involves solid-phase peptide synthesis (SPPS) or solution-phase methods, with emphasis on chiral purity control. Recent advancements in "green chemistry" have spurred interest in enzymatic synthesis routes, reducing organic solvent use—a response to the growing "sustainable peptide production" trend. Analytical techniques like HPLC and mass spectrometry are employed to validate its purity, addressing common search terms such as "peptide quality control standards."

In biomedical applications, H-GLY-DL-ASN-OH serves as a building block for bioactive peptides with potential immunomodulatory effects. Its incorporation into "nutraceutical formulations" is explored due to its structural similarity to naturally occurring peptides, tapping into the "gut-brain axis" research boom. Additionally, its role in cosmeceuticals—particularly in "anti-aging peptide creams"—has gained traction, reflecting consumer interest in "dermal collagen stimulation."

From a commercial perspective, H-GLY-DL-ASN-OH (CAS 32729-21-8) is supplied by specialty chemical vendors with ≥95% purity, catering to R&D and industrial-scale needs. Storage recommendations (-20°C, desiccated) and handling protocols are critical to maintain stability, a frequent concern in "peptide storage best practices" searches. Regulatory status varies by region, but it generally falls under non-hazardous categories, with SDS documentation available for compliance.

Emerging research directions include its utility in 3D bioprinting scaffolds and as a molecular probe for studying neurodegenerative diseases—topics ranking high in "peptides in tissue engineering" and "Alzheimer’s biomarker discovery" queries. The compound’s dual (L/D) configuration also sparks investigations into "peptide stereochemistry effects," a niche yet growing field in precision medicine.

In summary, H-GLY-DL-ASN-OH (CAS 32729-21-8) bridges fundamental science and applied innovation. Its multifaceted applications—from "next-gen therapeutics" to "sustainable biomaterials"—position it as a compound of enduring relevance, mirroring the interdisciplinary nature of modern biochemical research.